Cas no 2172383-13-8 (2-(5-methyl-1H-indazol-6-yl)piperidin-4-amine)

• Product Name: 2-(5-methyl-1H-indazol-6-yl)piperidin-4-amine
• CAS No: 2172383-13-8
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 6023754
• PubChem ID: 165544555
• Update Time: 2025-08-02

2-(5-methyl-1H-indazol-6-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1H-indazol-6-yl)piperidin-4-amine
• 2172383-13-8
• EN300-1478137

• Inchi： 1S/C13H18N4/c1-8-4-9-7-16-17-12(9)6-11(8)13-5-10(14)2-3-15-13/h4,6-7,10,13,15H,2-3,5,14H2,1H3,(H,16,17)
• InChI Key： SCBPHCALGLUTMS-UHFFFAOYSA-N
• SMILES： N1CCC(CC1C1C=C2C(C=NN2)=CC=1C)N

Computed Properties

• Exact Mass: 230.153146591g/mol
• Monoisotopic Mass: 230.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.7Ų

Additional information on 2-(5-methyl-1H-indazol-6-yl)piperidin-4-amine

2-(5-methyl-1H-indazol-6-yl)piperidin-4-amine (CAS No. 2172383-13-8)

The compound 2-(5-methyl-1H-indazol-6-yl)piperidin-4-amine, identified by the CAS registry number 2172383-13-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which combine an indazole moiety with a piperidine ring, creating a molecule with potential applications in drug discovery and materials science.

The indazole ring system, a heterocyclic structure consisting of a benzene ring fused to an imidazole, is a key component of this compound. The substitution pattern on the indazole ring—specifically, the methyl group at position 5 and the attachment of the piperidine moiety at position 6—plays a crucial role in determining the compound's chemical properties and biological activity. Piperidine, a six-membered saturated ring containing one nitrogen atom, contributes to the molecule's flexibility and potential for hydrogen bonding, which are essential for interactions within biological systems.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that analogs of 2-(5-methyl-1H-indazol-6-yl)piperidin-4-amine exhibit promising activity against certain kinase enzymes, which are critical in signaling pathways associated with cancer and inflammatory diseases.

The synthesis of 2-(5-methylindazolyl)piperidine derivatives has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These advancements have not only improved the efficiency of production but also enabled the exploration of structural variations that could enhance pharmacokinetic properties such as bioavailability and metabolic stability.

In terms of applications, 2-(5-methylindazolyl)piperidine derivatives have shown potential in several therapeutic areas. For example, their ability to inhibit histone deacetylases (HDACs) makes them candidates for epigenetic therapies targeting cancer and neurodegenerative diseases. Additionally, their structural versatility allows for modification to target specific receptors or pathways, further expanding their potential utility in drug development.

From a materials science perspective, the unique electronic properties of indazole-containing compounds make them attractive for use in organic electronics. Researchers have explored their application in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where their ability to modulate charge transport properties could lead to more efficient devices.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of 2-(5-methylindazolyl)piperidine derivatives with various protein targets. These studies have revealed that the methyl substitution on the indazole ring enhances hydrophobic interactions, while the piperidine moiety facilitates hydrogen bonding with key residues in the binding pocket.

In conclusion, 2-(5-methylindazolyl)piperidine derivatives represent a class of compounds with significant potential in both medicinal chemistry and materials science. Their unique structure, combined with recent advances in synthesis and application research, positions them as valuable tools for addressing complex challenges in these fields.